Cas no 2945-03-1 (N-Benzyl-2-bromoacetamide)

• Product name: N-Benzyl-2-bromoacetamide
• CAS No: 2945-03-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 834926
• PubChem ID: 145664

N-Benzyl-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-bromoacetamide
• 2-bromo-N-(phenylmethyl)acetamide
• 2-bromo-N-(phenylmethyl)ethanamide
• acetamide, 2-bromo-N-(phenylmethyl)-
• N-benzyl-2-bromoacetamide(SALTDATA: FREE)
• N-(Bromoacetyl)benzylamine
• Bromoacetic acid benzylamide
• AKOS000319657
• 2945-03-1
• STL066905
• MFCD00726815
• ALBB-031584
• Acetamide, N-benzyl-2-bromo-
• CHEMBL4526465
• SXCURSCBIMAPDV-UHFFFAOYSA-N
• E78482
• LS-11463
• 4-12-00-02231 (Beilstein Handbook Reference)
• N-Benzyl-2-bromo-acetamide
• ACETAMIDE,2-BROMO-N-BENZYL-
• CCRIS 1813
• SCHEMBL2286641
• CAA94503
• SB79944
• BRN 2691924
• N-Benzyl-2-bromoacetamide, AldrichCPR
• N-benzyl bromoacetamide
• DTXSID90183654
• F0176-0214
• SY079350

• MDL： MFCD00726815
• Inchi： InChI=1S/C9H10BrNO/c10-6-9(12)11-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： SXCURSCBIMAPDV-UHFFFAOYSA-N
• SMILES： BrCC(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1